Cas no 898793-66-3 (Cyclopropyl 3-(piperidinomethyl)phenyl ketone)

• Product Name: Cyclopropyl 3-(piperidinomethyl)phenyl ketone
• CAS No: 898793-66-3
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• MDL: MFCD03841998
• CID: 1948492
• PubChem ID: 24724772
• Update Time: 2025-11-05

Cyclopropyl 3-(piperidinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL 3-(PIPERIDINOMETHYL)PHENYL KETONE
• cyclopropyl-[3-(1-piperidylmethyl)phenyl]methanone
• LogP
• cyclopropyl-[3-(piperidin-1-ylmethyl)phenyl]methanone
• CYCLOPROPYL 3-(PIPERIDIN-1-YLMETHYL)PHENYL KETONE
• Cyclopropyl{3-[(piperidin-1-yl)methyl]phenyl}methanone
• DTXSID10643169
• 898793-66-3
• MFCD03841998
• cyclopropyl3-(piperidinomethyl)phenylketone
• AKOS016020538
• Cyclopropyl 3-(piperidinomethyl)phenyl ketone

• MDL： MFCD03841998
• Inchi： 1S/C16H21NO/c18-16(14-7-8-14)15-6-4-5-13(11-15)12-17-9-2-1-3-10-17/h4-6,11,14H,1-3,7-10,12H2
• InChI Key： QHXWDMBQYVMWDA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)CN1CCCCC1)C1CC1

Computed Properties

• Exact Mass: 243.16200
• Monoisotopic Mass: 243.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.20310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Cyclopropyl 3-(piperidinomethyl)phenyl ketone

Cyclopropyl 3-(piperidinomethyl)phenyl ketone (CAS No. 898793-66-3): A Comprehensive Overview

Cyclopropyl 3-(piperidinomethyl)phenyl ketone, identified by its unique chemical identifier CAS No. 898793-66-3, represents a compound of significant interest in the realm of pharmaceutical chemistry and medicinal research. This ketone derivative, characterized by its cyclopropyl and piperidinomethyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this molecule contribute to its unique pharmacological profile, making it a subject of extensive study in academic and industrial research settings.

The chemical structure of Cyclopropyl 3-(piperidinomethyl)phenyl ketone consists of a benzophenone core appended with a cyclopropyl group and a piperidinomethyl side chain. This configuration imparts distinct electronic and steric properties to the molecule, which are critical in determining its biological activity. The cyclopropyl ring, known for its rigidity and ability to induce conformational constraints, can significantly influence the binding affinity and selectivity of the compound towards biological targets. Meanwhile, the piperidinomethyl moiety introduces a nitrogen-rich environment that can enhance solubility and interact favorably with various pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous disease pathways. The structural motif present in Cyclopropyl 3-(piperidinomethyl)phenyl ketone aligns well with the requirements for PPI modulators. Studies have demonstrated that such compounds can disrupt aberrant protein interactions involved in cancer, inflammation, and neurodegenerative disorders. The cyclopropyl group's ability to stabilize specific conformations while the piperidinomethyl side chain engages in hydrogen bonding or hydrophobic interactions makes this compound a promising candidate for further exploration.

One of the most compelling aspects of Cyclopropyl 3-(piperidinomethyl)phenyl ketone is its potential as a scaffold for drug discovery. Its unique structural features allow for modifications that can fine-tune its pharmacokinetic properties, including solubility, metabolic stability, and target specificity. Researchers have employed computational methods to predict how variations in the molecule's structure could enhance its therapeutic efficacy. These virtual screening approaches have identified several derivatives with improved binding affinities and reduced off-target effects.

The synthesis of Cyclopropyl 3-(piperidinomethyl)phenyl ketone presents an intriguing challenge due to the need to introduce both the cyclopropyl and piperidinomethyl groups in a controlled manner. Advanced synthetic methodologies have been employed to achieve this goal, including transition-metal-catalyzed reactions and organometallic transformations. These techniques have enabled the construction of complex molecular architectures with high precision, paving the way for the development of more sophisticated analogs.

Evidence from preclinical studies suggests that derivatives of this compound exhibit significant therapeutic potential. For instance, researchers have observed inhibitory effects on key enzymes implicated in metabolic disorders when using structurally related molecules. The ability of these compounds to modulate enzyme activity without significant toxicity makes them attractive candidates for further clinical investigation. Additionally, their potential to cross the blood-brain barrier has raised interest in their application for treating central nervous system disorders.

The future direction of research on Cyclopropyl 3-(piperidinomethyl)phenyl ketone is likely to focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically altering various functional groups within the molecule, scientists aim to identify analogs that exhibit enhanced potency, selectivity, and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors, leading to novel therapeutic agents that address unmet medical needs.

In conclusion, Cyclopropyl 3-(piperidinomethyl)phenyl ketone (CAS No. 898793-66-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing drugs targeting protein-protein interactions and other critical disease pathways. As synthetic chemistry advances and computational methods become more sophisticated, the potential for discovering novel derivatives with improved therapeutic profiles continues to grow.